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Compound of Interest

Compound Name: Musk ambrette

CAS No.: 73507-41-2

Cat. No.: B3429276

Get Quote

Executive Summary
Ambrettolide ((Z)-7-hexadecen-16-olide) represents the olfactory and pharmacological core of

Ambrette seeds (Abelmoschus moschatus).[1] While renowned in perfumery as the only non-

animal derived natural musk, its application in drug development is accelerating due to verified

antimicrobial and anxiolytic profiles.

This guide addresses the primary challenge in ambrettolide utilization: Scalability vs. Purity.

Natural abundance in seed oil is low (typically 5–17%), and traditional extraction yields high

loads of non-volatile fatty acids (palmitic/myristic), resulting in a concrete known as "Ambrette

Butter." This document details the botanical sourcing, biosynthetic pathways, and a self-

validating Supercritical CO₂ (SFE) isolation protocol designed to maximize lactone recovery

while minimizing fatty acid contamination.

Botanical & Phytochemical Foundation
The Source: Abelmoschus moschatus[2][3][4][5][6][7]

Taxonomy: Malvaceae family.[2][3][4][5]
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Primary Metabolites: The seed coat contains the oleoresins.

Key Chemotypes:

Indian/Vietnamese Origin: High farnesyl acetate (50-60%), Moderate ambrettolide (8-

12%).

South American Origin: Variable lipid content, often requiring rigorous winterization.

Molecular Architecture
Unlike synthetic polycyclic musks (e.g., Galaxolide), natural ambrettolide is a macrocyclic

lactone.[6]

IUPAC Name: (Z)-7-hexadecen-16-olide (also known as 16-hydroxy-7-hexadecenoic acid

lactone).

Structural Criticality:

Ring Size: 17-membered ring (ideal for musk odor thresholds).[7]

Unsaturation: The cis (Z) double bond at position 7 is critical for the characteristic diffusive,

floral-musky odor and biodegradability.

Isomer Note: Synthetic commercial "Ambrettolide" is often Isoambrettolide (delta-9

isomer). Researchers must distinguish between these in bio-assays, as the natural delta-7

isomer exhibits distinct binding affinities.

Biosynthetic Pathway (Metabolic Engineering
Context)
Understanding the natural synthesis is crucial for developing bio-identical fermentation routes.

Ambrettolide is derived from the fatty acid metabolism pool.

Pathway Visualization
The following diagram illustrates the conversion from the primary fatty acid pool to the

macrocyclic lactone.
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Figure 1: Putative biosynthetic pathway of Ambrettolide from Palmitic Acid precursors via

omega-hydroxylation and specific desaturation.

Extraction & Isolation Methodologies
Traditional steam distillation hydrolyzes the esters, damaging the olfactory profile and yielding a

"butter" high in free fatty acids (FFA). Supercritical Fluid Extraction (SFE) is the industry

standard for pharmaceutical-grade isolation.

Comparative Yield Analysis
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Extraction
Method

Total Yield (%)
Ambrettolide
Content in
Extract

FFA
Contamination

Thermal
Degradation
Risk

Hydro-Distillation 0.2 - 0.6% 5 - 8%
High (Solid at

RT)
High (Hydrolysis)

Solvent (Hexane) 2.0 - 4.0% 8 - 12% Moderate Medium

Supercritical CO₂ 3.5 - 5.0% 12 - 18% Low (Selectable) None

Protocol: SFE-CO₂ Isolation of Ambrettolide
Objective: Isolate an ambrettolide-rich fraction while suppressing palmitic acid co-extraction.

Reagents & Equipment:

Dried A. moschatus seeds (Moisture < 10%).

SFE Unit (e.g., Waters SFE Bio-Botanical System).

CO₂ (99.9% purity).

Co-solvent: Absolute Ethanol (HPLC Grade).

Step-by-Step Methodology:

Pre-Processing:

Comminution: Grind seeds to a particle size of 0.5–0.8 mm.

Rationale: Finer particles cause channeling; coarser particles reduce mass transfer.

Extraction Parameters (The "Sweet Spot"):

Pressure: 300 bar (30 MPa).

Temperature: 40°C.
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CO₂ Flow Rate: 25 g/min .

Co-solvent: 2% Ethanol (increases solubility of the polar lactone ring).

Causality: Pressures >350 bar increase solubility of unwanted waxes/lipids. 40°C prevents

thermal degradation of farnesyl acetate.

Separation (Fractionation):

Separator 1: 150 bar / 45°C (Drops heavy waxes).

Separator 2: 50 bar / 25°C (Collects Ambrettolide and Farnesyl Acetate).

Post-Processing (Winterization):

Dissolve extract in Ethanol (1:10).

Chill to -20°C for 24 hours.

Filter precipitate (Palmitic acid).

Rotary evaporate ethanol.

Validation (GC-MS):

Column: HP-5MS (30m x 0.25mm).

Target Ion: m/z 252 (Molecular ion of Ambrettolide).

Process Visualization
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Figure 2: Optimized Supercritical CO₂ workflow for Ambrette seed oil isolation.

Pharmacological & Drug Development
Applications[3][5][12]
Researchers are pivoting from olfactory use to bioactive applications. The macrocyclic structure

allows for membrane penetration and specific receptor modulation.

Antimicrobial Mechanism
Ambrettolide exhibits hydrophobicity that allows it to integrate into bacterial cell membranes.

Target: Gram-positive bacteria (Staphylococcus aureus, Bacillus subtilis).[2]

Mechanism: Disruption of membrane integrity leading to leakage of Lactate Dehydrogenase

(LDH) and Alkaline Phosphatase (ALP).

Docking Targets: High affinity observed for β-lactamase TEM-72 and Dihydrofolate reductase

(DHFR), suggesting potential as an adjuvant in antibiotic resistance therapies.

Neuropharmacology
Activity: Anxiolytic and sedative.

Pathway: Modulation of GABAergic systems (inferred from macrocyclic musk structural

homology).
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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